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Compound of Interest

Compound Name:
5-Amino-2-ethoxybenzoic acid

hydrochloride

CAS No.: 1269053-30-6

Cat. No.: B3095791

Get Quote

In the landscape of modern medicinal chemistry and materials science, the substituted benzoic

acid motif is a cornerstone of molecular design. Among these, aminobenzoic acids serve as

exceptionally versatile scaffolds, possessing two reactive functional groups—the carboxylic

acid and the aromatic amine—that allow for directed, stepwise elaboration into complex

molecular architectures. 5-Amino-2-ethoxybenzoic acid hydrochloride is a member of this

valuable class of compounds. While not as extensively documented as its close analogs like 5-

aminosalicylic acid (Mesalamine), its strategic placement of the amino and ethoxy groups

presents a unique synthetic tool for researchers.[1][2][3]

The ethoxy group at the 2-position, ortho to the carboxylic acid, imparts specific steric and

electronic properties. It acts as a bioisostere for other alkoxy groups, like methoxy, potentially

modulating a molecule's lipophilicity, metabolic stability, and binding interactions with biological

targets.[1][4] The amino group at the 5-position, para to the ethoxy group, is a key nucleophilic

handle for a wide array of chemical transformations, including amide bond formation,

diazotization, and N-alkylation. This guide provides a detailed examination of the synthesis,

properties, and applications of 5-Amino-2-ethoxybenzoic acid hydrochloride, positioning it

as a valuable intermediate for professionals in drug development and organic synthesis.
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Physicochemical Properties
The fundamental properties of a chemical intermediate are critical for its effective use in

synthesis, dictating choices of solvents, reaction conditions, and purification methods. The

hydrochloride salt form enhances stability and often improves handling characteristics

compared to the free base.

Property Value Source

IUPAC Name
5-amino-2-ethoxybenzoic

acid;hydrochloride
ChemBridge

CAS Number 1269053-30-6 [5]

Molecular Formula C₉H₁₂ClNO₃ Echemi

Molecular Weight 217.65 g/mol Inferred from Formula

Appearance
White to off-white solid

(predicted)
General Chemical Properties

Synthesis and Mechanistic Considerations
The synthesis of 5-Amino-2-ethoxybenzoic acid typically follows a classical and reliable

pathway in aromatic chemistry: electrophilic nitration followed by reduction. This two-step

process is efficient for installing an amino group on an activated benzene ring.

Step 1: Electrophilic Nitration of 2-Ethoxybenzoic Acid The starting material, 2-ethoxybenzoic

acid, possesses an activating ethoxy group which is ortho-, para-directing.[6] Due to steric

hindrance from the adjacent carboxylic acid, the incoming electrophile (the nitronium ion, NO₂⁺)

is directed primarily to the position para to the ethoxy group, yielding 2-Ethoxy-5-nitrobenzoic

acid. The nitronium ion is generated in situ from a mixture of concentrated nitric acid and

sulfuric acid. The sulfuric acid acts as a catalyst, protonating the nitric acid to facilitate the loss

of a water molecule and form the highly electrophilic NO₂⁺.

Step 2: Reduction of the Nitro Group The nitro group of 2-Ethoxy-5-nitrobenzoic acid is then

reduced to the primary amine. A common and effective method for this transformation is

catalytic hydrogenation.[7][8] The nitro compound is dissolved in a suitable solvent (e.g.,
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ethanol or ethyl acetate) and exposed to hydrogen gas in the presence of a metal catalyst,

typically palladium on carbon (Pd/C). The catalyst surface adsorbs both the hydrogen gas and

the nitro compound, facilitating the reduction. Alternative reduction methods include the use of

metals in acidic media, such as tin (Sn) or iron (Fe) in hydrochloric acid (HCl). This latter

method conveniently produces the hydrochloride salt of the amine directly.[9]

Step 3: Formation of the Hydrochloride Salt If the reduction is performed under neutral

conditions (e.g., catalytic hydrogenation), the resulting free amine is then treated with

hydrochloric acid to precipitate the stable and more easily handled 5-Amino-2-ethoxybenzoic
acid hydrochloride salt.
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Caption: Synthetic pathway for 5-Amino-2-ethoxybenzoic acid hydrochloride.

Applications in Drug Discovery and Organic
Synthesis

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b3095791/docs?utm_src=pdf-body-img#introduction-the-strategic-value-of-substituted-anthranilic-acid-scaffolds
https://www.benchchem.com/product/b3095791/docs?utm_src=pdf-body#introduction-the-strategic-value-of-substituted-anthranilic-acid-scaffolds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3095791?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The true value of 5-Amino-2-ethoxybenzoic acid hydrochloride lies in its utility as a versatile

building block.[2] Its bifunctional nature allows it to serve as a scaffold for creating libraries of

compounds for high-throughput screening or for the targeted synthesis of complex molecules.

1. Amide Library Synthesis: The primary amine is readily acylated by reaction with acyl

chlorides or carboxylic acids (using coupling agents like EDC/HOBt) to form a diverse range of

amides. This is a fundamental reaction in the synthesis of many pharmaceuticals, as the amide

bond is a key structural feature in biologically active molecules.

2. Synthesis of Heterocycles: The dual functionality of this molecule makes it an excellent

precursor for heterocyclic synthesis. For instance, the amino and carboxylic acid groups can be

used to construct fused ring systems, which are prevalent in many classes of drugs, including

kinase inhibitors and anti-infective agents.

3. Intermediate for Bioactive Molecules: Analogous compounds, such as 4-amino-5-chloro-2-

methoxybenzoic acid, are precursors to potent 5-HT4 receptor agonists and antagonists.[10]

This suggests that 5-Amino-2-ethoxybenzoic acid could be used to synthesize novel ligands for

G-protein coupled receptors (GPCRs) or other biological targets, where the ethoxy group can

fine-tune the pharmacological profile. Similarly, other substituted aminobenzoic acids are key

intermediates in the synthesis of SGLT-2 inhibitors used in diabetes treatment.[11]
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Caption: Use of the title compound as a synthetic intermediate.

Experimental Protocol: Synthesis of N-(4-
chlorobenzoyl)-5-amino-2-ethoxybenzoic acid
This protocol provides a representative example of how 5-Amino-2-ethoxybenzoic acid
hydrochloride is used in a standard amide coupling reaction.

Objective: To synthesize a model amide derivative to demonstrate the reactivity of the 5-amino

group.

Materials:

5-Amino-2-ethoxybenzoic acid hydrochloride

4-Chlorobenzoyl chloride
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Triethylamine (TEA) or Pyridine

Dichloromethane (DCM), anhydrous

Saturated sodium bicarbonate solution

1 M Hydrochloric acid

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Standard laboratory glassware, magnetic stirrer, and fume hood

Procedure:

Reaction Setup: To a dry 100 mL round-bottom flask equipped with a magnetic stir bar, add

5-Amino-2-ethoxybenzoic acid hydrochloride (1.0 eq).

Suspension: Suspend the solid in anhydrous dichloromethane (DCM) (approx. 20 mL).

Base Addition: Cool the suspension in an ice bath to 0 °C. Add triethylamine (2.2 eq)

dropwise to the suspension. The triethylamine serves to neutralize the hydrochloride salt and

to scavenge the HCl produced during the acylation. Stir for 15 minutes.

Acylation: In a separate vial, dissolve 4-chlorobenzoyl chloride (1.05 eq) in a small amount of

anhydrous DCM. Add this solution dropwise to the reaction mixture at 0 °C over 10 minutes.

Reaction: Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the

reaction progress by thin-layer chromatography (TLC).

Workup:

Quench the reaction by slowly adding 20 mL of water.

Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 1 M

HCl (2 x 20 mL), saturated sodium bicarbonate solution (2 x 20 mL), and brine (1 x 20

mL).
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Dry the organic layer over anhydrous magnesium sulfate.

Purification:

Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the

crude product.

Purify the crude solid by recrystallization from a suitable solvent system (e.g.,

ethanol/water or ethyl acetate/hexanes) to yield the pure amide product.

Safety and Handling
As with any laboratory chemical, proper safety precautions must be observed.

Personal Protective Equipment (PPE): Wear safety glasses, a lab coat, and chemical-

resistant gloves.

Inhalation: May cause respiratory irritation. Handle in a well-ventilated fume hood.[12]

Skin and Eye Contact: Causes skin and serious eye irritation. In case of contact, rinse

immediately with plenty of water.[12]

Ingestion: Harmful if swallowed.[12]

Always consult the Safety Data Sheet (SDS) for the most current and comprehensive safety

information before handling this compound.

Conclusion
5-Amino-2-ethoxybenzoic acid hydrochloride represents a valuable and strategically

designed chemical intermediate. While specific literature is sparse, its structure allows for clear

and predictable applications in the synthesis of complex organic molecules. By leveraging well-

established synthetic transformations like nitration, reduction, and acylation, researchers can

effectively utilize this compound as a scaffold to build novel molecular entities with potential

applications in pharmaceuticals, materials, and other areas of chemical science. Its utility is

derived from the reliable and versatile chemistry of the aminobenzoic acid framework, making it

a key addition to the synthetic chemist's toolbox.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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